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Compound of Interest

Compound Name: Disperse orange 3

Cat. No.: B124953

This guide provides a detailed comparison of the performance characteristics of two widely
used azo dyes, Disperse Orange 3 and Disperse Orange 1. The information is intended for
researchers, scientists, and professionals in drug development and related fields who utilize
these dyes in various applications, including textile dyeing and as laboratory reagents. This
document summarizes their physicochemical properties, fastness performance, and the
experimental protocols for their evaluation.

Physicochemical and Performance Properties

Disperse Orange 3 and Disperse Orange 1 are both monoazo dyes used for coloring
hydrophobic fibers like polyester and acetate. While they produce similar orange hues, their
chemical structures and performance attributes exhibit notable differences.
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Property

Disperse Orange 3 (C.I.
11005)

Disperse Orange 1 (C.I.
11080)

Molecular Formula

C12H10N4O2[1]

C1sH14aN4O2[2][3]

Molecular Weight 242.23 g/mol [1] 318.33 g/mol [3]
CAS Number 730-40-5[1] 2581-69-3[2][3]
Orange, yellow-light red Brownish powder, red-light
Appearance
powder[1][4] orange flakes[3][5]
Melting Point 210-220 °C[1][4] 151-160 °C[3][5]
Soluble in ethanol, acetone,
N and toluene.[1][4] Slightly Insoluble in water, but soluble
Solubility

soluble in Chloroform, DMSO,
and Methanol.[4]

in many organic solvents.[5][6]

Primary Applications

Dyeing of polyester, acetate,
nylon 66, and acrylic fibers;
plastic shading.[1][4]

Dyeing of polyester and
acetate fibers.[5][6] Also used
in flash photolysis

experiments.[2]

Comparative Fastness Properties

The fastness of a dye refers to its resistance to fading or running under various conditions. The
following table summarizes the fastness ratings of Disperse Orange 3 and Disperse Orange 1
based on ISO standards, where a higher number indicates better fastness.
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Fastness Property Disperse Orange 3 (Rating) Disperse Orange 1 (Rating)
Light Fastness 5-6[1] 5[3]

Washing Fastness (Fading) 4-5[1] 4-5[3]

Washing Fastness (Staining) 3-4[1] 4-5[3]

Perspiration Fastness (Fading)  4-5[1] 5[3]

Perspiration Fastness

(Staining) o] 213

Ironing Fastness (Fading) 4[1] 4-5[3]

Ironing Fastness (Staining) 2[1] 3[3]

Allergenic Potential

Both dyes have been studied for their potential to cause contact dermatitis. Commercial
preparations of these dyes may contain impurities that are allergenic.[7][8][9] Disperse Orange
3, in particular, is a known skin sensitizer and is often used as an indicator for p-
phenylenediamine (PPD) allergy, with a high frequency of simultaneous positive patch test
reactions.[4][10][11][12][13]

Diagrams and Workflows
Chemical Structures
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Fastness Property Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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